Cas no 2172576-35-9 ({5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

Technical Introduction: 5-(Difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is a specialized triazole derivative featuring a difluoromethyl group and a propyl side chain. Its unique structure imparts distinct reactivity and potential utility in agrochemical or pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active compounds. The difluoromethyl moiety enhances metabolic stability and lipophilicity, while the triazole core offers versatility in molecular interactions. The compound’s amine functionality further allows for derivatization, enabling tailored modifications. Its well-defined chemical properties make it suitable for research in medicinal chemistry or crop protection, where precise structural control is critical. Handling requires standard precautions for amine-containing compounds.
{5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2172576-35-9 structure
Product Name:{5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2172576-35-9
MF:C8H14F2N4
MW:204.220367908478
CID:6006673
PubChem ID:165865182
Update Time:2025-06-14

{5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • {5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • EN300-1596945
    • 2172576-35-9
    • {[5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • Inchi: 1S/C8H14F2N4/c1-3-4-14-7(8(9)10)6(5-11-2)12-13-14/h8,11H,3-5H2,1-2H3
    • InChI Key: ZWEXYAGQYKEODB-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CNC)N=NN1CCC)F

Computed Properties

  • Exact Mass: 204.11865279g/mol
  • Monoisotopic Mass: 204.11865279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 42.7Ų

{5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

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Additional information on {5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 5-(Difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172576-35-9)

The compound 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172576-35-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl group and the 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, given its ability to modulate biological activity through selective interactions.

In recent years, the demand for fluorinated compounds like 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to optimize pharmacokinetic properties. The compound’s CAS No. 2172576-35-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and derivatization are also topics of interest, as scientists explore greener and more efficient synthetic routes to meet sustainability goals.

The 1,2,3-triazole moiety in this compound is a hallmark of click chemistry, a field that has revolutionized molecular design. This linkage is known for its robustness and versatility, making it a favorite in bioconjugation and material science. Users often search for "triazole-based amine derivatives" or "difluoromethyl triazole applications," highlighting the compound’s interdisciplinary appeal. Additionally, its propyl and methylamine substituents contribute to its lipophilicity, a critical factor in drug membrane permeability.

From an SEO perspective, keywords such as "CAS 2172576-35-9 supplier," "5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine synthesis," and "fluorinated triazole amine uses" are highly relevant. These terms cater to researchers seeking technical data, commercial sources, or methodological insights. The compound’s potential role in addressing global challenges, such as antimicrobial resistance or sustainable agriculture, further elevates its profile in scientific discourse.

In summary, 5-(difluoromethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172576-35-9) represents a convergence of innovation and practicality. Its structural ingenuity and applicability across multiple domains ensure its continued prominence in both literature and laboratory workflows. As research progresses, this compound is poised to contribute meaningfully to advancements in life sciences and beyond.

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